Cas no 73250-68-7 (Mefenacet)

• Product Name: Mefenacet
• CAS No: 73250-68-7
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 59442
• PubChem ID: 24862228
• Update Time: 2025-04-18

Mefenacet Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[d]thiazol-2-yloxy)-N-methyl-N-phenylacetamide
• Hinochloa
• 2-(2-Benzothiazolyloxy)-N-methyl-N-phenylacetamide
• Mefenacet
• 2-(1,3-benzothiazol-2-yloxy)-N-methyl-N-phenylacetamide
• Mefenacet Solution
• Metfenacet
• 2-(1,3-benzothiazol-2-yloxy)-N-methylacetanilide
• 2-benzothiazol-2-yloxy-N-methylacetanilide
• 2-benzothiazol-2-yloxy-N-methyl-acetanilide
• 2-benzothiazol-2-yloxy-N-methylacetoanilide
• EINECS 277-328-8
• FOE 1976
• NTN 801
• rancho
• 2-(Benzothiazol-2-yloxy)-N-methyl-N-phenylacetamide
• SCHEMBL55482
• DTXSID7058173
• NS00000165
• UNII-QI0QTA02DG
• Mefenacet 10 microg/mL in Isooctane
• W-104461
• MEFENACET [MI]
• YCA25068
• DEFANACET
• 2-(1,3-Benzothiazol-2-yloxy)-N-methyl-N-phenylacetamide #
• CHEBI:34830
• AC-1307
• NCGC00166154-01
• FT-0630822
• 73250-68-7
• 2-(2-benzothiazolyl-oxy)-N-methyl-N-phenylacetamide
• BRN 1143987
• BIDD:ER0619
• BTMPA; FOE 1976;NTN 801; Rancho
• CHEMBL1592324
• NTN-801
• AS-76285
• QI0QTA02DG
• AKOS015897276
• Mefenacet, PESTANAL(R), analytical standard
• XIGAUIHYSDTJHW-UHFFFAOYSA-N
• MEFENACET [ISO]
• Pesticide5_Mefenacet_C16H14N2O2S_Acetamide, 2-(2-benzothiazolyloxy)-N-methyl-N-phenyl-
• Q22808356
• Mefenacet [BSI:ISO]
• Acetamide, 2-(2-benzothiazolyloxy)-N-methyl-N-phenyl-
• FOE-1976
• A12800
• DB-055737

• MDL： MFCD00078691
• Inchi： 1S/C16H14N2O2S/c1-18(12-7-3-2-4-8-12)15(19)11-20-16-17-13-9-5-6-10-14(13)21-16/h2-10H,11H2,1H3
• InChI Key： XIGAUIHYSDTJHW-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)OCC(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 298.07800
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Color/Form: White crystals.
• Density: 1.2361 (rough estimate)
• Melting Point: 134.8°
• Boiling Point: 441 °C at 760 mmHg
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.6000 (estimate)
• PSA: 70.67000
• LogP: 3.33810
• Solubility: Not determined

Mefenacet Security Information

• Symbol:
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 51/53
• Safety Instruction： S61
• RTECS：AB4542550
• Hazardous Material Identification：
• Toxicity：LD50 in rats, mice (mg/kg): >5000, >5000 orally; >1000, >1000 s.c.; >5000, >5000 dermally; LC50 (4 hr) in rats: 134 mg/m3 (Schmidt)
• Safety Term：S61
• Risk Phrases：R51/53
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles